Cetirizine Impurity B dihydrochloride

• IUPAC Name: 2-[4-[(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]acetic acid;dihydrochloride
• InChI: InChI=1S/C19H21ClN2O2.2ClH/c20-17-8-6-16(7-9-17)19(15-4-2-1-3-5-15)22-12-10-21(11-13-22)14-18(23)24;;/h1-9,19H,10-14H2,(H,23,24);2*1H
• InChI Key: LSPZEDLYSAUAQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
• Molecular Formula: C19H23Cl3N2O2
• Molecular Weight: 417.8 g/mol
• CAS RN: 1000690-91-4

Description

Cetirizine Impurity B dihydrochloride is an impurity of Cetirizine. It is a minor impurity of cetirizine, which is a non-sedating antihistamine.

Synthesis Analysis

The synthesis of cetirizine in the presence of NSAIDs was carried out, and complexes were characterized using infrared (IR) and nuclear magnetic resonance (NMR) techniques. The method was found to be applicable in serum and was found useful for therapeutic purposes.

Molecular Structure Analysis

The molecular structure of this compound is represented by the IUPAC name 2- (4- ( (4-chlorophenyl) (phenyl)methyl)piperazin-1-yl)acetic acid dihydrochloride. The InChI code is 1S/C19H21ClN2O2.2ClH/c20-17-8-6-16 (7-9-17)19 (15-4-2-1-3-5-15)22-12-10-21 (11-13-22)14-18 (23)24;;/h1-9,19H,10-14H2, (H,23,24);2*1H.

Chemical Reactions Analysis

Cetirizine, a P-glycoprotein substrate, may interact with commonly co-administered drugs such as NSAIDs that may affect the P-glycoprotein expression. The differences in availabilities of cetirizine with NSAIDs at three pH levels clearly indicated the interactions of afore mentioned drugs.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 417.76. It is stored at a temperature between 2-8°C.

Mechanism of Action

Cetirizine, a metabolite of hydroxyzine, is an antihistamine. Its principal effects are mediated via selective inhibition of peripheral H1 receptors. Cetirizine marks antiallergic properties and inhibits eosinophil chemotaxis during the allergic response.

Safety and Hazards

The safety information for Cetirizine Impurity B dihydrochloride is available in the Material Safety Data Sheet (MSDS). It is recommended to handle the compound with care, avoid ingestion, and contact with skin or eyes.

Future Directions

The findings suggested further studies on the co-administration of these two drugs simultaneously in order to know the pharmacokinetic and pharmacodynamic profiles of the drugs. It is highly recommended to have a suitable time lapse between the oral uses of these drugs.

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)acetate (1.0 g, 2 mmol) in dioxane (10 mL) was added 4N HCl solution in 1,4-dioxane (20 mL, 549 mmol) followed by concentrated HCl (1.0 mL, 27 mmol). The reaction was stirred at 50° C. for 6 h and concentrated under vacuum. The crude product was triturated with EtOAc or diethyl ether, filtered, and dried to give the title compound (0.8 g, 77% yield). MS (ESI, pos. ion) m/z: 345.1 (M+1-2HCl).